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Compound of Interest

Compound Name: Acetyl-adhesin (1025-1044) amide

Cat. No.: B3028773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl-adhesin (1025-1044) amide is a 20-amino acid synthetic peptide derived from a cell

surface adhesin of Streptococcus pyogenes.[1][2] This peptide acts as an antimicrobial agent

by specifically inhibiting the binding of the adhesin to salivary receptors, thereby preventing the

colonization of Streptococcus pyogenes.[1][2] Proper preparation of stock solutions is critical

for accurate and reproducible experimental results. These application notes provide a detailed

protocol for the solubilization and storage of Acetyl-adhesin (1025-1044) amide.

Peptide Characteristics
A summary of the key characteristics of Acetyl-adhesin (1025-1044) amide is provided in the

table below.
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Property Value Reference

Amino Acid Sequence

Ac-Gln-Leu-Lys-Thr-Ala-Asp-

Leu-Pro-Ala-Gly-Arg-Asp-Glu-

Thr-Thr-Ser-Phe-Val-Leu-Val-

NH2

[3]

Molecular Formula C₉₇H₁₆₀N₂₆O₃₂ [2]

Molecular Weight 2202.46 g/mol [2]

Appearance
White to off-white lyophilized

powder

Isoelectric Point (pI) ~7.5

Experimental Protocols
Materials

Acetyl-adhesin (1025-1044) amide (lyophilized powder)

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Glacial acetic acid

Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated pipettes and sterile, low-retention pipette tips

Vortex mixer

Centrifuge

Protocol for Reconstituting Lyophilized Peptide
This protocol outlines the steps for reconstituting the lyophilized Acetyl-adhesin (1025-1044)
amide to create a stock solution.
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Selection: Based on the peptide's characteristics and experimental requirements,

choose an appropriate solvent.

For a positively charged peptide solution: Prepare a 10% acetic acid solution in sterile,

high-purity water. The acidic pH will ensure the protonation of basic residues, aiding in

solubility.

For an organic solvent stock: Use molecular biology grade DMSO.

Reconstitution:

Carefully open the vial.

Using a calibrated pipette, add the desired volume of the chosen solvent to the vial to

achieve the target stock concentration (e.g., 1 mg/mL or 5 mg/mL).

Gently swirl the vial to wet the powder.

Vortex gently for 10-20 seconds to aid dissolution. Avoid vigorous shaking, which can

cause peptide aggregation.

Visually inspect the solution to ensure it is clear and free of particulates. If necessary,

sonicate the vial in a water bath for a few minutes to facilitate complete dissolution.

Aliquoting and Storage:

Once the peptide is fully dissolved, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes in sterile, low-protein-binding polypropylene tubes. This

will minimize waste and prevent degradation from repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to a few weeks) or at -80°C for long-

term storage (months to years).

Quantitative Data Summary
Parameter Recommendation

Recommended Solvents 10% Acetic Acid in sterile water, DMSO

Recommended Stock Concentration 1-5 mg/mL

Short-Term Storage (Solutions) -20°C (up to a few weeks)

Long-Term Storage (Solutions) -80°C

Long-Term Storage (Lyophilized) -20°C to -80°C

Visualizations
Experimental Workflow for Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Acetyl-adhesin (1025-1044) amide Stock Solution Preparation

Preparation

Reconstitution

Storage

Start

Equilibrate vial to room temperature

Centrifuge vial

Add chosen solvent (e.g., 10% Acetic Acid or DMSO)

Gently vortex/sonicate to dissolve

Visually inspect for complete dissolution

Aliquot into single-use tubes

Store at -20°C or -80°C

End
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Mechanism of Action: Inhibition of Bacterial Adhesion

Components

Interaction

Outcome

Streptococcus pyogenes

Cell Surface Adhesin Adhesin binds to Salivary Receptor

Normal Condition

Acetyl-adhesin (1025-1044) amide

Peptide Competitively Binds to Receptor

With Peptide

Host Salivary Receptor

Bacterial Adhesion & ColonizationInhibition of Adhesion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Acetyl-
adhesin (1025-1044) amide Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3028773#how-to-prepare-stock-solutions-of-
acetyl-adhesin-1025-1044-amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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